Cas no 65269-63-8 (5-Amino-4-bromo-2-methyl-2H-pyridazin-3-one)

• Product Name: 5-Amino-4-bromo-2-methyl-2H-pyridazin-3-one
• CAS No: 65269-63-8
• MF: C₅H₆BrN₃O
• MW: 204.024639606476
• MDL: MFCD11506255
• CID: 1684994
• PubChem ID: 12381545
• Update Time: 2025-07-22

5-Amino-4-bromo-2-methyl-2H-pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 5-amino-4-bromo-2-methyl-
• 5-AMINO-4-BROMO-2-METHYL-2H-PYRIDAZIN-3-ONE
• 5-amino-4-bromo-2-methylpyridazin-3-one
• DB-073598
• MFCD11506255
• 65269-63-8
• SCHEMBL23318253
• G61302
• SY342648
• 5-amino-4-bromo-2-methyl-2,3-dihydropyridazin-3-one
• SB38138
• BQJZZCXHPXTYBD-UHFFFAOYSA-N
• DTXSID50495462
• CS-0340114
• 5-amino-4-bromo-2-methylpyridazin-3(2H)-one
• 5-Amino-4-bromo-2-methyl-2H-pyridazin-3-one

• MDL： MFCD11506255
• Inchi： 1S/C5H6BrN3O/c1-9-5(10)4(6)3(7)2-8-9/h2H,7H2,1H3
• InChI Key： BQJZZCXHPXTYBD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=NN(C)C1=O)N

Computed Properties

• Exact Mass: 202.96948
• Monoisotopic Mass: 202.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 58.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 5-Amino-4-bromo-2-methyl-2H-pyridazin-3-one

5-Amino-4-bromo-2-methyl-2H-pyridazin-3-one: A Comprehensive Overview

The compound 5-Amino-4-bromo-2-methyl-2H-pyridazin-3-one (CAS No. 65269-63-8) is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyridazinones, which are known for their unique structural properties and potential biological activities. The molecule features a pyridazine ring system with substituents at positions 2, 4, and 5, making it a valuable subject for both academic research and industrial applications.

Recent studies have highlighted the importance of pyridazinone derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of an amino group at position 5 and a bromine atom at position 4 introduces significant electronic effects, which can be exploited to modulate the compound's reactivity and selectivity. Additionally, the methyl group at position 2 contributes to the molecule's stability and solubility, making it a promising candidate for further exploration in medicinal chemistry.

One of the most intriguing aspects of 5-Amino-4-bromo-2-methyl-2H-pyridazin-3-one is its potential as a building block for more complex structures. Researchers have demonstrated that this compound can undergo various transformations, such as nucleophilic substitutions and cyclizations, to yield bioactive compounds with enhanced pharmacological profiles. For instance, recent findings suggest that derivatives of this compound may exhibit potent anti-inflammatory and anticancer activities, opening new avenues for therapeutic development.

The synthesis of 5-Amino-4-bromo-2-methyl-2H-pyridazin-3-one involves a multi-step process that typically begins with the preparation of pyridazine derivatives. Advanced methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize the production process. These techniques not only enhance the yield but also ensure the high purity of the final product, which is critical for its use in sensitive applications such as drug screening.

In terms of spectroscopic characterization, 5-Amino-4-bromo-2-methyl-2H-pyridazin-3-one has been extensively studied using techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and UV-vis spectroscopy. These analyses provide insights into the compound's electronic structure and conformational preferences, which are essential for understanding its reactivity and interactions with biological systems.

Furthermore, computational studies have played a pivotal role in elucidating the electronic properties of 5-Amino-4-bromo-2-methyl-2H-pyridazin-3-one. Density functional theory (DFT) calculations have revealed that the compound exhibits a unique electronic distribution, with significant electron-withdrawing effects from the bromine atom and electron-donating effects from the amino group. These findings have implications for the design of new materials with tailored electronic properties.

Looking ahead, the potential applications of 5-Amino-4-bromo-2-methyl-2H-pyridazin-3-one are vast and varied. Its role as an intermediate in organic synthesis continues to be explored, with researchers investigating its utility in constructing heterocyclic frameworks for advanced materials. Additionally, ongoing studies aim to harness its biological activity for developing novel therapeutics targeting diseases such as cancer and inflammation.

In conclusion, 5-Amino-4-bromo-2-methyl-2H-pyridazinone (CAS No. 65269638) stands as a testament to the ingenuity of modern chemistry. With its unique structural features and promising biological profile, this compound is poised to make significant contributions to both academic research and industrial innovation in the years to come.